Cas no 1806819-52-2 (5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806819-52-2
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 4810870
• Update Time: 2025-08-03

5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H11F2N3O/c1-14-8-6(7(9)10)4(2-11)5(12)3-13-8/h3,7H,2,11-12H2,1H3
• InChI Key： JTDSGTLUPSUCAU-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1CN)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine

5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine: A Comprehensive Overview

The compound 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine, identified by the CAS number CAS 1806819-52-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this molecule is characterized by the presence of multiple functional groups, including amino, methoxy, and difluoromethyl substituents, which confer it with unique chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of multiple functional groups in 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine makes it a promising candidate for various biological activities. For instance, the amino groups can act as hydrogen bond donors, enhancing the molecule's ability to interact with biological targets. Similarly, the methoxy group can influence the molecule's solubility and stability, while the difluoromethyl group introduces electron-withdrawing effects, potentially modulating the molecule's electronic properties.

In terms of synthesis, 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine can be prepared through a variety of routes, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the amino and methoxy substituents on the pyridine ring.

The application of this compound extends beyond pharmaceuticals. In materials science, pyridine derivatives like CAS 1806819-52-2 are being investigated for their potential as building blocks in supramolecular chemistry and nanotechnology. The ability to form hydrogen bonds and other non-covalent interactions makes these molecules ideal for constructing self-assembled structures with tailored properties.

In agricultural chemistry, 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine has shown promise as a lead compound for developing new pesticides and herbicides. Its unique combination of functional groups allows for selective interaction with target enzymes or receptors in pests and weeds without affecting non-target organisms.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent research has focused on photochemical degradation mechanisms under UV light and enzymatic hydrolysis under physiological conditions. These studies aim to develop strategies for minimizing environmental contamination during its production and use.

In conclusion, 5-Amino-4-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine, CAS 1806819-52-2 is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse chemical reactivity and biological activity, making it a valuable tool in modern scientific research. As advancements in synthetic methods and computational modeling continue to evolve, the potential for this compound to contribute to innovative solutions in medicine, materials science, and agriculture remains vast.